1-(2,5-dimethyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride
Description
“1-(2,5-dimethyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C5H10N4 . It is used in the preparation of optimized 5-membered heterocycle-linked pterins for inhibition of ricin toxin A and also used in the synthesis of orally bioavailable human neurokinin-1 (hNK1) antagonists .
Synthesis Analysis
The synthesis of similar 1H-1,2,3-triazole analogs has been reported in the literature . These compounds were synthesized via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium . The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material .Molecular Structure Analysis
The molecular structure of “this compound” includes a 1,2,3-triazole ring, which is a five-membered ring with three nitrogen atoms . This structure is confirmed by spectroscopic techniques like 1H NMR, 13C NMR, FT-IR, HRMS .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” and similar compounds typically involve “Click” chemistry and Suzuki–Miyaura cross-coupling reactions .Mechanism of Action
While the specific mechanism of action for “1-(2,5-dimethyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride” is not mentioned in the search results, similar 1H-1,2,3-triazole analogs have shown inhibition potential against carbonic anhydrase-II enzyme . This inhibition is achieved through direct binding with the active site residues of the enzyme .
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,5-dimethyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride involves the reaction of 2,5-dimethyl-1H-1,2,3-triazole with formaldehyde followed by reduction with sodium borohydride to yield the desired product.", "Starting Materials": [ "2,5-dimethyl-1H-1,2,3-triazole", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 2,5-dimethyl-1H-1,2,3-triazole in water.", "Step 2: Add formaldehyde to the solution and stir for 1 hour at room temperature.", "Step 3: Add sodium borohydride to the reaction mixture and stir for 2 hours at room temperature.", "Step 4: Add hydrochloric acid to the reaction mixture to adjust the pH to 2-3.", "Step 5: Filter the resulting solid and wash with water.", "Step 6: Dry the product under vacuum to yield 1-(2,5-dimethyl-2H-1,2,3-triazol-4-yl)methanamine hydrochloride." ] } | |
CAS No. |
2680529-41-1 |
Molecular Formula |
C5H11ClN4 |
Molecular Weight |
162.6 |
Purity |
95 |
Origin of Product |
United States |
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